2-Chloro-N-(4-chloro-3-fluorophenyl)-5-nitropyrimidin-4-amine

• IUPAC Name: 2-chloro-N-(4-chloro-3-fluorophenyl)-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C10H5Cl2FN4O2/c11-6-2-1-5(3-7(6)13)15-9-8(17(18)19)4-14-10(12)16-9/h1-4H,(H,14,15,16)
• InChI Key: VIPUSSNQCKPXFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC2=NC(=NC=C2[N+](=O)[O-])Cl)F)Cl
• Molecular Formula: C10H5Cl2FN4O2
• Molecular Weight: 303.07 g/mol

Description

2-Chloro-N-(4-chloro-3-fluorophenyl)-5-nitropyrimidin-4-amine (also known as 2-Cl-N-FPC-NP) is a synthetic compound with potential applications in scientific research. Its structure consists of a 5-nitropyrimidin-4-amine core that is linked to a 2-chloro-N-(4-chloro-3-fluorophenyl) group. This compound has been studied for its ability to serve as a versatile reagent in a variety of organic synthesis reactions. In addition, it has been explored for its potential uses in biomedical research, as it has been shown to interact with various proteins and enzymes.

Scientific Research Applications

Chemical Synthesis and Derivatives

2-Chloro-N-(4-chloro-3-fluorophenyl)-5-nitropyrimidin-4-amine is utilized in the synthesis of various chemical derivatives. For example, it's involved in creating derivatives of 4-methyl-3-nitro-6H-pyrimido[2,1-b]quinazoline, a novel heterocyclic system. These derivatives are synthesized through reactions with amines and confirmed using techniques like CHN analysis, IR, 1H NMR, and mass spectrometry (Banihashemi, Hassani, & Lari, 2020).

Reaction Kinetics

Studies on the kinetics of reactions involving similar compounds provide insights into their behavior in various chemical processes. For example, research on the kinetics of reactions of substituted α-halogenopyridines with amines in different solvents sheds light on the reactivity and stability of such compounds (Brewis, Chapman, Paine, Shorter, & Wright, 1974).

Spectroscopy and Spectrofluorimetry Techniques

Compounds like 2-Chloro-N-(4-chloro-3-fluorophenyl)-5-nitropyrimidin-4-amine can be analyzed using spectroscopy and spectrofluorimetry. For example, 7-chloro-4-nitrobenzoxadiazole (NBD-Cl), a similar compound, has been extensively used as a fluorogenic and chromogenic reagent for the determination of pharmaceutical amines using these techniques (Elbashir, Suliman, & Aboul‐Enein, 2011).

Antifolate Activity

Some derivatives of this compound, like 2,4-diamino-5-(4'-benzylamino)- and 2,4-diamino-5[4'-(N-methylbenzylamino)-3'-nitrophenyl]-6-ethylpyrimidines, have been studied for their inhibitory activity against certain enzymes, showcasing potential antifolate activity (Robson et al., 1997).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been synthesized for various potential applications, such as kinase inhibitors. These derivatives often exhibit biological activities making them candidates for drug development (Wada et al., 2012).